Cas no 1897017-93-4 (Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate)

Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure incorporates a tetrahydropyridine moiety, which is a key scaffold in bioactive compounds, enabling further functionalization for drug discovery. The ester group enhances solubility and reactivity, facilitating downstream modifications. This compound is synthesized under controlled conditions to ensure high purity and stability. Its rigid yet flexible framework makes it suitable for constructing complex molecules, including CNS-active agents and enzyme inhibitors. Proper handling under inert conditions is recommended due to its sensitivity to moisture and oxidation. Storage at low temperatures in sealed containers is advised to maintain integrity.

Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate structure

1897017-93-4 structure

Product Name:Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate

CAS No:1897017-93-4

MF:C₁₀H₁₇NO₂

MW:183.24748301506

CID:5962748

PubChem ID:117274068

Update Time:2025-06-10

Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate
- EN300-6486366
- 1897017-93-4
- Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate
- Inchi： 1S/C10H17NO2/c1-10(2,9(12)13-3)8-4-6-11-7-5-8/h4,11H,5-7H2,1-3H3
- InChI Key： BPEYDCSFNYKMND-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)(C)C1=CCNCC1)=O

Computed Properties

Exact Mass: 183.125928785g/mol
Monoisotopic Mass: 183.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 38.3Å²

Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6486366-0.05g	methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate	1897017-93-4	95.0%	0.05g	$707.0	2025-03-15
Enamine	EN300-6486366-0.1g	methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate	1897017-93-4	95.0%	0.1g	$741.0	2025-03-15
Enamine	EN300-6486366-0.25g	methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate	1897017-93-4	95.0%	0.25g	$774.0	2025-03-15
Enamine	EN300-6486366-0.5g	methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate	1897017-93-4	95.0%	0.5g	$809.0	2025-03-15
Enamine	EN300-6486366-1.0g	methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate	1897017-93-4	95.0%	1.0g	$842.0	2025-03-15
Enamine	EN300-6486366-2.5g	methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate	1897017-93-4	95.0%	2.5g	$1650.0	2025-03-15
Enamine	EN300-6486366-5.0g	methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate	1897017-93-4	95.0%	5.0g	$2443.0	2025-03-15
Enamine	EN300-6486366-10.0g	methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate	1897017-93-4	95.0%	10.0g	$3622.0	2025-03-15

Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate Related Literature

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Additional information on Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate

Comprehensive Overview of Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate (CAS No. 1897017-93-4)

Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate (CAS No. 1897017-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a tetrahydropyridine moiety, is widely studied for its potential applications in drug discovery and material science. Its unique structural properties make it a valuable intermediate in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders.

The compound's molecular structure combines a propanoate ester group with a 1,2,3,6-tetrahydropyridine ring, offering versatility in chemical modifications. Researchers are increasingly exploring its role in medicinal chemistry, where it serves as a precursor for small-molecule inhibitors and enzyme modulators. Recent studies highlight its relevance in developing treatments for conditions like Parkinson's disease and diabetes, aligning with current trends in precision medicine and targeted therapy.

In the context of green chemistry, Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate is also being investigated for its potential in sustainable synthesis methods. With growing interest in eco-friendly solvents and catalytic processes, this compound's stability and reactivity profile make it a candidate for optimizing industrial-scale production. Its compatibility with biodegradable materials further enhances its appeal in environmentally conscious applications.

From a technical perspective, the compound's physicochemical properties—such as solubility, melting point, and stability—are critical for formulation scientists. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize its purity and structural integrity. These methodologies ensure compliance with stringent quality control standards in pharmaceutical manufacturing.

The demand for high-purity intermediates like Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate has surged due to advancements in combinatorial chemistry and high-throughput screening. Its role in accelerating drug candidate optimization is underscored by its adaptability to parallel synthesis techniques, a hot topic in AI-driven drug design discussions. This aligns with frequent search queries such as "innovative chemical intermediates for drug development" and "scalable synthetic routes for tetrahydropyridine derivatives."

In summary, Methyl 2-methyl-2-(1,2,3,6-tetrahydropyridin-4-yl)propanoate (CAS No. 1897017-93-4) represents a nexus of cutting-edge research and industrial application. Its multifaceted utility in pharmaceutical synthesis, material science, and sustainable chemistry positions it as a compound of enduring scientific and commercial interest. Ongoing studies continue to unveil its potential, making it a focal point for innovation in modern chemistry.